Cas no 1421448-79-4 (4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine)

• Product Name: 4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine
• CAS No: 1421448-79-4
• MF: C₁₄H₁₅N₃O₂
• MW: 257.287802934647
• CID: 5364445
• Update Time: 2025-05-24

4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinyl[4-(1H-pyrrol-1-yl)-2-pyridinyl]methanone
• 4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine

• Inchi： 1S/C14H15N3O2/c18-14(17-7-9-19-10-8-17)13-11-12(3-4-15-13)16-5-1-2-6-16/h1-6,11H,7-10H2
• InChI Key： DQYDAZGWAKJDJN-UHFFFAOYSA-N
• SMILES： C(N1CCOCC1)(C1=NC=CC(N2C=CC=C2)=C1)=O

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 493.1±45.0 °C(Predicted)
• pka: 0.43±0.10(Predicted)

Additional information on 4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine

4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine: A Comprehensive Overview

4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine (CAS No. 1421448-79-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure, combines a morpholine ring with a pyridine derivative substituted with a pyrrole group. The morpholine moiety, known for its versatility in medicinal chemistry, serves as a scaffold for various functional groups, while the pyridine and pyrrole components contribute to its electronic and steric properties.

Recent studies have highlighted the potential of 4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine in drug discovery. Its structure allows for diverse interactions with biological targets, making it a promising candidate for the development of novel therapeutic agents. Researchers have explored its ability to modulate key enzymes and receptors involved in various disease pathways, including inflammation, neurodegenerative disorders, and cancer.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of the pyrrole group is achieved through a series of coupling reactions, followed by the attachment of the morpholine ring. This sequence ensures the formation of the desired product with high purity and yield. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the structural integrity of the compound.

In terms of chemical properties, 4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine exhibits notable stability under physiological conditions, which is crucial for its potential use in pharmaceutical applications. Its solubility profile has been optimized through careful design, ensuring effective delivery to target sites within the body. Additionally, preliminary toxicity studies indicate that this compound has a favorable safety profile, further supporting its candidacy for therapeutic development.

The pharmacological evaluation of this compound has revealed intriguing biological activities. In vitro assays have demonstrated its ability to inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammatory processes. Furthermore, studies using cellular models have shown that it exerts neuroprotective effects by mitigating oxidative stress and reducing neuronal damage. These findings underscore its potential as a lead compound for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on 4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine. These studies have provided insights into its binding interactions with target proteins, revealing critical residues that contribute to its activity. Such information is invaluable for guiding further optimization efforts aimed at enhancing potency and selectivity.

In conclusion, 4-[4-(1H-pyrrol-1-yl)pyridine-2-carbonyl]morpholine (CAS No. 1421448-79-4) represents a compelling example of how structural diversity can be harnessed to develop innovative therapeutic agents. With its unique chemical properties and promising biological activities, this compound continues to be a focal point in contemporary research. As ongoing studies unravel its full potential, it holds great promise for advancing our understanding of complex biological systems and improving human health.